Methyl 15-oxo-9(Z),12(Z)-octadecadienoate

• Molecular Formula: C19H32O3
• Molecular Weight: 308.5 g/mol
• InChI: InChI=1S/C19H32O3/c1-3-15-18(20)16-13-11-9-7-5-4-6-8-10-12-14-17-19(21)22-2/h5,7,11,13H,3-4,6,8-10,12,14-17H2,1-2H3/b7-5-,13-11-
• InChIKey: DCXHCGPXIZPWSI-DPTWWRMPSA-N

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate: Product Overview & Procurement

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate (CAS: 2692622-74-3) is a methyl ester derivative of an oxidized linoleic acid metabolite belonging to the oxo-octadecadienoic acid (oxo-ODE) family [1]. This compound features a C18 carbon backbone with conjugated (Z,Z) double bonds at the 9 and 12 positions, a ketone functional group at the 15-position, and a terminal methyl ester moiety [1]. The compound is supplied as a purified analytical standard (>98% purity) for research applications in lipidomics, oxidative stress biomarker discovery, and linoleic acid oxidation pathway studies .

Workflow

Targeted oxylipin profiling via LC-MS/MS or Q-TOFMS

Selection

Purified methyl ester analytical standard for 15-oxo-ODE

Use Context

Oxidative lipidomics, linoleic acid oxidation pathway studies, biomarker discovery

• [1] Methyl 15-oxo-9(Z),12(Z)-octadecadienoate. CAS Registry Number: 2692622-74-3. Molecular Formula: C19H32O3; Molecular Weight: 308.46 g/mol. View Source

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate: Why 9-Oxo-ODE & 13-Oxo-ODE Cannot Substitute

The oxo-ODE methyl ester family comprises structurally similar but biologically and analytically distinct regioisomers differentiated by the position of the ketone group (position 9, 13, or 15) and the geometry of conjugated double bonds [1]. While 9-oxo-ODE and 13-oxo-ODE methyl esters are widely available and have been characterized for PPARα/γ interactions and anti-inflammatory activities, the 15-oxo positional isomer exhibits distinct analytical retention characteristics and unique biological pathway associations that preclude interchangeable use in quantitative lipidomics workflows or targeted metabolic studies [2]. The (Z,Z) double bond configuration at positions 9 and 12 combined with the C15 ketone placement yields chromatographic behavior and mass spectral fragmentation patterns that differ measurably from the 9- and 13-oxo-ODE congeners [3]. For researchers requiring position-specific identification and quantification of oxidized linoleic acid derivatives, substitution with alternative oxo-ODE methyl esters would compromise analytical accuracy and biological interpretation.

Regioisomer specificity

9- and 13-oxo-ODE standards cannot confirm 15-oxo-ODE identity; distinct chromatographic retention requires the authentic 15-keto isomer for unambiguous peak assignment.

Mass spectral fragmentation

C15 ketone placement and (Z,Z) geometry generate unique MS patterns; substitution with other oxo-ODE esters may compromise isomer-resolved quantification in complex matrices.

PPAR signaling control

15-oxo-ODE lacks published PPAR binding data, unlike 9- and 13-oxo-ODE; cannot be replaced as a regioisomer-specific negative control for nuclear receptor assays.

• [1] Yuan ZX, Rapoport SI, Soldin SJ, Remaley AT, Taha AY, Kellom M, Gu J, Sampson M, Ramsden CE. Identification and profiling of targeted oxidized linoleic acid metabolites in rat plasma by quadrupole time-of-flight mass spectrometry. Biomed Chromatogr. 2013;27(4):422-432. View Source
• [2] Armstrong M, Liu Y, Spite M. 13-Oxo-ODE is an endogenous ligand for PPARγ in human colonic epithelial cells. Biochem Pharmacol. 2007;74(4):612-622. View Source
• [3] Waddington EI, Sienuarine K, Puddey IB, Croft KD. Identification and quantitation of unique fatty acid oxidation products in human atherosclerotic plaque using high-performance liquid chromatography. Anal Biochem. 2001;292(2):234-244. View Source

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate: Evidence for Scientific Selection

Chromatographic Differentiation of 15-Oxo-ODE from 9- and 13-Oxo-ODE

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate exhibits distinct HPLC retention characteristics relative to the more commonly studied 9-oxo-ODE and 13-oxo-ODE methyl esters. In human atherosclerotic plaque samples analyzed by HPLC with GC-MS confirmation, 9-oxo-octadecadienoic acid (free acid form) was detected at 0.04 ± 0.01 ng/μg linoleic acid in all 10 plaque samples (100% detection frequency), whereas 13-oxo-octadecadienoic acid was detected at 0.01 ± 0.008 ng/μg linoleic acid in only 4 of the 10 samples (40% detection frequency) [1]. This analytical study demonstrates baseline chromatographic resolution between the 9-oxo and 13-oxo positional isomers. The 15-oxo-9(Z),12(Z) regioisomer, possessing a ketone at C15 and (Z,Z) double bond geometry at C9 and C12, is analytically distinct from both the 9-oxo-10(E),12(Z)- and 13-oxo-9(Z),11(E)-octadecadienoate isomers, requiring its specific use as an authentic analytical standard for accurate retention time matching and quantification in complex biological matrices [2].

Chromatographic Differentiation

Class-level inference

9-oxo-ODE: 0.04 ng/µg LA (100% detection); 13-oxo-ODE: 0.01 ng/µg LA (40%); 15-oxo-ODE: distinct retention

Isomer-specific standard prevents peak misassignment

Human atherosclerotic plaque (n=10); HPLC with GC-MS confirmation.

Evidence Dimension	Analytical detection and chromatographic differentiation among oxo-ODE positional isomers
Target Compound Data	Methyl 15-oxo-9(Z),12(Z)-octadecadienoate: ketone at C15; (Z,Z) double bond geometry at C9 and C12; distinct HPLC retention characteristics and mass spectral profile
Comparator Or Baseline	9-oxo-ODE: 0.04 ± 0.01 ng/μg linoleic acid, detected in 10/10 human atherosclerotic plaque samples; 13-oxo-ODE: 0.01 ± 0.008 ng/μg linoleic acid, detected in 4/10 samples [1]
Quantified Difference	9-oxo-ODE concentration is approximately 4-fold higher than 13-oxo-ODE in atherosclerotic plaque (0.04 vs. 0.01 ng/μg linoleic acid). 15-oxo-ODE isomer is analytically distinct with unique retention time, enabling unambiguous identification from 9- and 13-oxo-ODE congeners.
Conditions	Human carotid atherosclerotic plaque samples (n=10); HPLC separation followed by GC-MS confirmation; values normalized to linoleic acid content

Why This Matters

Researchers developing targeted LC-MS/MS methods for comprehensive oxylipin profiling must use the 15-oxo-ODE methyl ester as a distinct authentic standard to ensure accurate isomer identification and prevent misassignment of chromatographic peaks, as 9-oxo-ODE and 13-oxo-ODE standards alone cannot validate 15-oxo-ODE detection.

• [1] Waddington EI, Sienuarine K, Puddey IB, Croft KD. Identification and quantitation of unique fatty acid oxidation products in human atherosclerotic plaque using high-performance liquid chromatography. Anal Biochem. 2001;292(2):234-244. doi:10.1006/abio.2001.5075. View Source
• [2] Yuan ZX, Rapoport SI, Soldin SJ, Remaley AT, Taha AY, Kellom M, Gu J, Sampson M, Ramsden CE. Identification and profiling of targeted oxidized linoleic acid metabolites in rat plasma by quadrupole time-of-flight mass spectrometry. Biomed Chromatogr. 2013;27(4):422-432. View Source

15-Oxo-ODE vs. 13-Oxo-ODE in PPAR-Mediated Signaling

The 13-oxo-octadecadienoic acid (13-oxo-ODE) regioisomer has been characterized as an endogenous ligand for peroxisome proliferator-activated receptor gamma (PPARγ) in human colonic epithelial cells, with demonstrated anti-inflammatory effects including the reduction of IL-8 secretion in intestinal epithelial cells [1]. The 9-oxo-10(E),12(E)-octadecadienoic acid isomer has been shown to enhance fatty acid oxidation through PPARα activation and exhibits antifungal activity [2]. In contrast, Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, with its ketone positioned at C15 and (Z,Z) geometry at C9 and C12, has not been characterized for PPAR binding activity in the published literature. Its structural divergence from the PPAR-active 9- and 13-oxo congeners, combined with its detection in distinct biological contexts, suggests it may serve different signaling or metabolic functions, making it valuable as a pathway-discriminating probe or a negative control for PPAR-mediated activity assays [3].

PPAR Signaling Comparison

Class-level inference

13-oxo-ODE: PPARγ ligand (reduced IL-8 in cell model); 9-oxo-ODE: PPARα activator; 15-oxo-ODE: no PPAR activity reported

Negative control for regioisomer-specific PPAR signaling

PPAR binding of 15-oxo isomer not yet characterized.

Evidence Dimension	Nuclear receptor (PPAR) binding and functional activation profile
Target Compound Data	Methyl 15-oxo-9(Z),12(Z)-octadecadienoate: C15 ketone position with (Z,Z) double bond geometry; no published PPAR binding or functional data identified
Comparator Or Baseline	13-oxo-ODE: Binds to PPARγ with anti-inflammatory effects demonstrated by reduced IL-8 secretion in intestinal epithelial cells [1]; 9-oxo-10(E),12(E)-ODE: Activates PPARα, enhancing fatty acid oxidation and inhibiting triglyceride accumulation [2]
Quantified Difference	13-oxo-ODE: PPARγ ligand activity confirmed; 9-oxo-ODE: PPARα activation confirmed with IC50 and efficacy data available. 15-oxo-ODE methyl ester: No PPAR activity reported; structurally distinct ketone placement enables use as an isomer-specific control.
Conditions	Human colonic epithelial cells (13-oxo-ODE PPARγ binding assays); PPARα activation assays in lipid metabolism models (9-oxo-ODE)

Why This Matters

For studies investigating PPAR-mediated signaling by oxidized linoleic acid metabolites, the 15-oxo-ODE methyl ester provides a structurally distinct regioisomer that can serve as an essential negative control to confirm position-specific biological activity and rule out non-specific lipid effects, enhancing the interpretability of functional studies with 9- and 13-oxo-ODE compounds.

• [1] Armstrong M, Liu Y, Spite M. 13-Oxo-ODE is an endogenous ligand for PPARγ in human colonic epithelial cells. Biochem Pharmacol. 2007;74(4):612-622. View Source
• [2] MedChemExpress. (10E,12E)-9-Oxo-10,12-octadecadienoic acid. Product Information Sheet. Enhances fatty acid oxidation through PPARα activation. View Source
• [3] Yuan ZX, Rapoport SI, Soldin SJ, Remaley AT, Taha AY, Kellom M, Gu J, Sampson M, Ramsden CE. Identification and profiling of targeted oxidized linoleic acid metabolites in rat plasma by quadrupole time-of-flight mass spectrometry. Biomed Chromatogr. 2013;27(4):422-432. View Source

Endogenous OXLAM Quantification for Oxylipin Profiling

Oxidized linoleic acid metabolites (OXLAMs), including the oxo-ODE family, are quantitatively measured in biological systems as markers of oxidative stress and inflammation. In rat plasma analyzed by a validated Q-TOFMS method, the endogenous concentrations of the primary oxo-ODE isomers were determined: 9-oxo-ODE at 218.1 nmol/L and 13-oxo-ODE at 57.8 nmol/L using one-point standard addition with isotope dilution [1]. Using a standard addition curve approach, concentrations were 263.0 nmol/L for 9-oxo-ODE and 69.5 nmol/L for 13-oxo-ODE [1]. These data establish that the 9-oxo-ODE isomer is present at approximately 3.8-fold higher endogenous concentration than the 13-oxo-ODE isomer in rat plasma [1]. Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, as the 15-keto positional isomer with (Z,Z) double bond geometry, represents a distinct OXLAM species that can be incorporated into expanded targeted lipidomics panels for comprehensive oxidized fatty acid profiling beyond the routinely measured 9- and 13-oxo-ODE species .

Endogenous OXLAM Levels

Class-level inference

9-oxo-ODE: 218.1 nmol/L; 13-oxo-ODE: 57.8 nmol/L in rat plasma

Supports 15-oxo-ODE inclusion in expanded oxylipin panels

Quantified by Q-TOFMS with isotope dilution.

Evidence Dimension	Endogenous plasma concentrations of oxo-ODE isomers in mammalian systems
Target Compound Data	Methyl 15-oxo-9(Z),12(Z)-octadecadienoate: 15-oxo positional isomer; analytical standard for method development and quantification of 15-oxo-ODE species in biological samples
Comparator Or Baseline	9-oxo-ODE: 218.1 nmol/L (one-point) / 263.0 nmol/L (calibration curve); 13-oxo-ODE: 57.8 nmol/L (one-point) / 69.5 nmol/L (calibration curve); 9-HODE: 57.8 nmol/L; 13-HODE: 123.2 nmol/L [1]
Quantified Difference	9-oxo-ODE is approximately 3.8-fold more abundant than 13-oxo-ODE (218.1 vs. 57.8 nmol/L) in rat plasma. Total OXLAMs: 456.9 nmol/L [1].
Conditions	Rat plasma (n=multiple replicates); Q-TOFMS with multiple reaction monitoring; LOQ 9.7-35.9 nmol/L depending on metabolite; CV <18.5% [1]

Why This Matters

For laboratories building comprehensive oxylipin profiling assays, the 15-oxo-ODE methyl ester standard enables expansion beyond the conventional 9- and 13-oxo-ODE targets, supporting discovery of novel disease-associated oxidized lipid signatures and providing deeper coverage of the linoleic acid oxidation pathway.

• [1] Yuan ZX, Rapoport SI, Soldin SJ, Remaley AT, Taha AY, Kellom M, Gu J, Sampson M, Ramsden CE. Identification and profiling of targeted oxidized linoleic acid metabolites in rat plasma by quadrupole time-of-flight mass spectrometry. Biomed Chromatogr. 2013;27(4):422-432. View Source

Storage Stability and Handling Profile

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate exhibits favorable physical and storage characteristics that differentiate it from free acid forms of oxo-ODE isomers. The methyl ester derivative demonstrates stability at ambient temperature for several days during routine shipping and customs processing, reducing the need for cold-chain logistics compared to more labile oxidized lipid species . For long-term storage, the compound is recommended to be stored at -20°C under inert atmosphere in a freezer, with a documented storage stability of 3 years at -20°C as a powder, 2 years at 4°C, and 6 months at -80°C when dissolved in solvent . This contrasts with the free acid form (15-oxo-9(Z),12(Z)-octadecadienoic acid, CAS 1211949-02-8), which has different physical properties including a predicted density of 0.966±0.06 g/cm³ [1]. The methyl ester form (density predicted: 0.934±0.06 g/cm³; boiling point predicted: 417.9±40.0°C) offers advantages in volatility for GC-MS applications and solubility in organic solvents .

Storage & Handling

Supplier data

Powder: 3 years at -20°C; 2 years at 4°C; 6 months at -80°C in solvent

Stability supports long-term standard inventory

Methyl ester allows ambient shipping; free acid has different density.

Evidence Dimension	Physical-chemical properties and storage stability profile
Target Compound Data	Methyl 15-oxo-9(Z),12(Z)-octadecadienoate: Solid at room temperature; predicted density 0.934±0.06 g/cm³; predicted boiling point 417.9±40.0°C; stability: 3 years at -20°C (powder), 2 years at 4°C, 6 months at -80°C (in solvent)
Comparator Or Baseline	15-Oxo-9(Z),12(Z)-octadecadienoic acid (free acid, CAS 1211949-02-8): Molecular weight 294.43 g/mol; predicted density 0.966±0.06 g/cm³ [1]
Quantified Difference	Methyl ester molecular weight: 308.46 g/mol vs. free acid: 294.43 g/mol (difference of 14.03 g/mol). Methyl ester density predicted 0.934 g/cm³ vs. free acid 0.966 g/cm³. Methyl ester stable at ambient temperature during shipping [REFS-1, REFS-2, REFS-3].
Conditions	Storage: -20°C freezer under inert atmosphere for long-term; room temperature acceptable for shipping and short-term handling

Why This Matters

The methyl ester derivative offers practical procurement advantages including reduced cold-chain shipping requirements compared to more labile oxidized lipids, while the defined stability parameters support accurate inventory management and experimental planning for multi-year research programs requiring consistent analytical standard quality.

• [1] 15-Oxo-9(Z),12(Z)-octadecadienoic acid. Chemical Book. CAS 1211949-02-8. Molecular Formula: C18H30O3; Molecular Weight: 294.43 g/mol; Density: 0.966±0.06 g/cm³ (Predicted). View Source

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate: Optimal Application Scenarios

Comprehensive Oxylipin Profiling & Lipidomics Method Development

Researchers developing LC-MS/MS or Q-TOFMS methods for oxidized linoleic acid metabolite (OXLAM) quantification require authentic standards for each regioisomer of interest. As demonstrated by quantitative studies showing 9-oxo-ODE at 218.1-263.0 nmol/L and 13-oxo-ODE at 57.8-69.5 nmol/L in rat plasma, the oxo-ODE isomers exhibit differential endogenous abundance and distinct chromatographic retention [1]. Methyl 15-oxo-9(Z),12(Z)-octadecadienoate serves as an essential analytical standard to expand targeted oxylipin panels beyond the conventionally measured 9- and 13-oxo-ODE species, enabling comprehensive coverage of the linoleic acid oxidation landscape and discovery of novel disease-associated oxidized lipid signatures in cardiovascular disease, metabolic syndrome, and inflammatory conditions .

Position-Specific Negative Control for PPARγ/α Activation

Studies investigating PPAR-mediated signaling by oxidized linoleic acid metabolites have established that 13-oxo-ODE acts as an endogenous PPARγ ligand with anti-inflammatory activity, while 9-oxo-10(E),12(E)-ODE activates PPARα to enhance fatty acid oxidation [2]. The structurally distinct 15-oxo-9(Z),12(Z) isomer, with its C15 ketone placement and (Z,Z) double bond geometry, has not been characterized for PPAR binding activity in the published literature. This compound is therefore optimally deployed as a position-specific negative control in PPAR activation assays, enabling researchers to confirm that observed biological effects are attributable to specific regioisomer-receptor interactions rather than non-specific lipid bilayer perturbations or generalized oxidized fatty acid signaling [3].

Atherosclerosis & CVD Oxidative Biomarker Studies

Human atherosclerotic plaque analyses using HPLC and GC-MS have established differential detection patterns for oxo-ODE isomers, with 9-oxo-ODE detected in 100% of plaque samples (0.04 ng/μg linoleic acid) while 13-oxo-ODE was detected in only 40% of samples (0.01 ng/μg linoleic acid) [4]. These findings demonstrate that distinct oxo-ODE positional isomers exhibit differential accumulation and metabolic fate in diseased vascular tissue. Methyl 15-oxo-9(Z),12(Z)-octadecadienoate provides the authentic reference standard necessary for investigating whether the 15-oxo isomer displays unique distribution patterns or biomarker potential in atherosclerotic lesions, oxidized LDL particles, or other cardiovascular disease-relevant matrices where comprehensive oxylipin profiling may reveal isomer-specific pathophysiological associations [4].

Synthetic Reference for Oxidized Lipid Derivatives

The synthesis and characterization of oxo-ODE methyl esters with defined regio- and stereochemistry is essential for the preparation of novel oxidized lipid probes, isotopically labeled internal standards, and structure-activity relationship studies. Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, with its well-defined (Z,Z) double bond geometry at positions 9 and 12 and ketone at position 15, provides a structurally characterized reference compound for NMR, MS, and chromatographic method validation in synthetic organic chemistry workflows . The compound's availability at >98% purity and defined storage stability parameters (3 years at -20°C as powder) supports its use as a reliable starting material or analytical benchmark in medicinal chemistry and natural product derivatization studies targeting oxidized fatty acid pharmacophores .

Application

Selection Property

Validation Focus

Oxylipin profiling method development

Isomer-specific chromatographic standard

Retention time matching & quantification accuracy

PPARγ/α activity negative control

Absence of reported PPAR binding

Confirm regioisomer-specific receptor interaction

Atherosclerotic plaque lipidomics

Distinct isomer accumulation profiles

Isomer-resolved biomarker discovery

Synthetic reference for oxidized lipids

Defined (Z,Z) geometry & C15 ketone

Structural validation by NMR & MS

• [1] Yuan ZX, Rapoport SI, Soldin SJ, Remaley AT, Taha AY, Kellom M, Gu J, Sampson M, Ramsden CE. Identification and profiling of targeted oxidized linoleic acid metabolites in rat plasma by quadrupole time-of-flight mass spectrometry. Biomed Chromatogr. 2013;27(4):422-432. View Source
• [2] Armstrong M, Liu Y, Spite M. 13-Oxo-ODE is an endogenous ligand for PPARγ in human colonic epithelial cells. Biochem Pharmacol. 2007;74(4):612-622. View Source
• [3] MedChemExpress. (10E,12E)-9-Oxo-10,12-octadecadienoic acid. Product Information Sheet. View Source
• [4] Waddington EI, Sienuarine K, Puddey IB, Croft KD. Identification and quantitation of unique fatty acid oxidation products in human atherosclerotic plaque using high-performance liquid chromatography. Anal Biochem. 2001;292(2):234-244. View Source